Cas no 78541-56-7 (2-pyridin-4-yl-1h-imidazo[4,5-f][1,8]phenanthroline)

• Product Name: 2-pyridin-4-yl-1h-imidazo[4,5-f][1,8]phenanthroline
• CAS No: 78541-56-7
• MF: C₁₈H₁₁N₅
• MW: 297.313442468643
• CID: 984255
• PubChem ID: 337413
• Update Time: 2025-04-20

2-pyridin-4-yl-1h-imidazo[4,5-f][1,8]phenanthroline Chemical and Physical Properties

Names and Identifiers

• 2-pyridin-4-yl-1h-imidazo[4,5-f][1,8]phenanthroline
• 78541-56-7
• NSC-355337
• NSC355337
• DTXSID50320124

• Inchi： 1S/C18H11N5/c1-2-13-15(21-6-1)12-5-9-20-10-14(12)17-16(13)22-18(23-17)11-3-7-19-8-4-11/h1-10H,(H,22,23)
• InChI Key： CCDGVZUEYDPLQB-UHFFFAOYSA-N
• SMILES： N1C(C2C=CN=CC=2)=NC2C3C=NC=CC=3C3=C(C=CC=N3)C1=2

Computed Properties

• Exact Mass: 297.10163
• Monoisotopic Mass: 297.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.35